1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid

• IUPAC Name: 1-methyl-5-propylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H12N2O2/c1-3-4-6-5-7(8(11)12)9-10(6)2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key: ORGXAHHHNKMEBW-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NN1C)C(=O)O
• Molecular Formula: C8H12N2O2
• DSSTOX Substance ID: DTXSID20432506
• Molecular Weight: 168.19 g/mol
• CAS RN: 247583-70-6

Description

1-Methyl-5-propyl-1H-pyrazole-3-carboxylic acid, also known as MPPCA, is an organic compound belonging to the pyrazole family of compounds. It is a white crystalline solid and is soluble in water, alcohol, and other organic solvents. MPPCA is widely used in scientific research due to its unique properties and its ability to act as an intermediate in a variety of reactions.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyrazole Derivatives : A study focused on the synthesis of pyrazole-dicarboxylate acid derivatives, revealing their coordination and crystallization properties when interacting with Cu(II), Co(II), and Zn(II) ions. This research highlights the structural versatility and potential of pyrazole derivatives for forming coordination complexes, which could be relevant for materials science and catalysis (Radi et al., 2015).

• Characterization and Applications : Another study synthesized 1-methyl-3-n-propyl-pyrazole-5-carboxylic acid, characterizing it through IR, ^1HNMR, and elementary analysis. The process demonstrates the compound's relevance in synthetic organic chemistry, providing a foundation for further applications in drug development and materials science (Heng, 2004).

• Theoretical and Spectral Investigations : Research combining experimental and theoretical studies on pyrazole-4-carboxylic acid derivatives, like 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, offers insights into their molecular structure and potential electronic properties. Such investigations are crucial for understanding the compound's behavior in various chemical environments (Viveka et al., 2016).

Potential Applications

• Coordination Complexes and Crystal Structures : The creation of mononuclear chelate complexes from pyrazole-dicarboxylate derivatives demonstrates their potential in crafting novel molecular architectures. These complexes have implications for the development of new materials with specific magnetic, electronic, or catalytic properties (Radi et al., 2015).

• Antibacterial Screening : A study on pyrazolopyridines synthesized 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, evaluating their antibacterial activities. This research suggests that certain pyrazole derivatives may possess antibacterial properties, which could be explored for pharmaceutical applications (Maqbool et al., 2014).

• Corrosion Inhibition : Pyrazole derivatives have been studied for their effectiveness as corrosion inhibitors for steel in hydrochloric acid, showcasing the compound's potential in industrial applications to protect metals against corrosion. This illustrates the versatility of pyrazole derivatives beyond the realm of pure chemistry (Herrag et al., 2007).

Mechanism of Action

Target of Action

Similar compounds such as 3-methylpyrazole-5-carboxylic acid have been reported to be potent and selective inhibitors of d-amino acid oxidase (dao) . DAO is an enzyme that catalyzes the oxidation of D-amino acids into their corresponding keto acids, with the simultaneous release of ammonia and hydrogen peroxide .

Mode of Action

Based on its structural similarity to 3-methylpyrazole-5-carboxylic acid, it may interact with its target enzyme (such as dao) and inhibit its activity . This inhibition could potentially lead to a decrease in the oxidation of D-amino acids, thereby affecting the levels of keto acids, ammonia, and hydrogen peroxide in the body .

Biochemical Pathways

If we consider its potential role as a dao inhibitor, it could impact the metabolism of d-amino acids and influence the production of keto acids, ammonia, and hydrogen peroxide . These changes could have downstream effects on various physiological processes, including neurotransmission and immune response.

Result of Action

If it acts as a DAO inhibitor, it could potentially protect cells from oxidative stress induced by D-serine . This could have implications for various health conditions, including neurodegenerative diseases and immune disorders.

Safety and Hazards

The compound may be corrosive to metals and harmful if swallowed. It can cause severe skin burns and eye damage. Safety precautions include not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.